2-(4-chloro-3-methylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)acetamide

• Molecular Formula: C18H20ClNO4S2
• Molecular Weight: 413.9 g/mol
• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-(1,1-dioxothiolan-3-yl)-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H20ClNO4S2/c1-13-9-15(4-5-17(13)19)24-11-18(21)20(10-16-3-2-7-25-16)14-6-8-26(22,23)12-14/h2-5,7,9,14H,6,8,10-12H2,1H3
• InChI Key: XBSXQFCVNVLEHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)N(CC2=CC=CS2)C3CCS(=O)(=O)C3)Cl

Description

The compound is a substituted acetamide featuring a 4-chloro-3-methylphenoxy group at the α-carbon and a bis-alkylated nitrogen bearing a 1,1-dioxidotetrahydrothiophen-3-yl (sulfone-containing tetrahydrothiophene) and a thiophen-2-ylmethyl moiety.

Biological Activity

2-(4-chloro-3-methylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)acetamide is a synthetic compound with potential biological activities. This article explores its biological activity, focusing on its antimicrobial, antitumor, and other pharmacological properties based on diverse research findings.

Chemical Structure and Properties

The compound's chemical structure can be described as follows:

• Molecular Formula : C16H18ClN3O2S2
• Molecular Weight : 367.91 g/mol
• IUPAC Name : 2-(4-chloro-3-methylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)acetamide

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of chloroacetamides, including derivatives similar to the compound .

Key Findings:

• Antimicrobial Spectrum : The compound exhibits activity against various bacterial strains, particularly Gram-positive bacteria such as Staphylococcus aureus and methicillin-resistant S. aureus (MRSA). It shows moderate effectiveness against Gram-negative bacteria like Escherichia coli and yeast such as Candida albicans .
• Structure-Activity Relationship (SAR) : The presence of halogenated substituents on the phenyl ring significantly enhances lipophilicity, allowing better cell membrane penetration and increased antimicrobial efficacy .
• Testing Methods : Antimicrobial activity was evaluated using standard methods, including disc diffusion and minimum inhibitory concentration (MIC) assays. The compound met Lipinski’s rule of five, indicating favorable pharmacokinetic properties .

Antitumor Activity

The antitumor potential of compounds similar to 2-(4-chloro-3-methylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)acetamide has been explored in various studies.

Research Insights:

• Cell Line Studies : In vitro studies demonstrated that the compound could inhibit the proliferation of cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). The IC50 values were comparable to known chemotherapeutic agents like Doxorubicin .
• Mechanism of Action : The proposed mechanism involves inducing apoptosis in cancer cells through the activation of caspases and modulation of cell cycle regulators .
• Comparative Analysis : A comparative study showed that the compound's efficacy was superior to several other synthesized derivatives, suggesting a promising lead for further development in cancer therapy .

Summary of Biological Activities

Activity Type	Observations
Antimicrobial	Effective against Gram-positive bacteria; moderate against Gram-negative and fungi.
Antitumor	Inhibits proliferation in multiple cancer cell lines; induces apoptosis.
Structure Activity	Enhanced lipophilicity correlates with increased biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Acetamides

Core Structure :

• Target Compound: Acetamide backbone with 4-chloro-3-methylphenoxy, 1,1-dioxidotetrahydrothiophen-3-yl, and thiophen-2-ylmethyl substituents.
• Analog 1: N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(2-methoxyphenoxy)acetamide (CAS 620557-06-4) Substituents: 2-methoxyphenoxy, 4-chlorobenzyl, and 1,1-dioxidotetrahydrothiophen-3-yl. Synthesis: Likely involves coupling of chloroacetyl chloride with amines, similar to methods in and .
• Analog 2: 2-(4-Chloro-3-methylphenoxy)-N-(4-oxo-2-arylthiazolidin-3-yl)acetamide Substituents: Thiazolidinone ring instead of sulfone and thiophenyl groups. Synthesis: Cyclization of imines with thioglycolic acid .
• Analog 3: N-(1,1-Dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide Substituents: 4-isopropylphenoxy and 2-fluorobenzyl. Key Feature: Fluorine atom enhances electronegativity and bioavailability .

Key Structural Differences :

Feature	Target Compound	Analog 1	Analog 2	Analog 3
Phenoxy Group	4-chloro-3-methyl	2-methoxy	4-chloro-3-methyl	4-isopropyl
N-Substituent 1	1,1-dioxidotetrahydrothiophen-3-yl	1,1-dioxidotetrahydrothiophen-3-yl	Thiazolidinone	1,1-dioxidotetrahydrothiophen-3-yl
N-Substituent 2	Thiophen-2-ylmethyl	4-chlorobenzyl	Arylthiazolidin-3-yl	2-fluorobenzyl
Polar Groups	Sulfone	Sulfone, methoxy	Thiazolidinone carbonyl	Sulfone, fluorine

Physicochemical Properties

• Molecular Weight: Target Compound: Estimated ~450–500 g/mol (based on Analog 1: 423.91 g/mol ). Analog 1: 423.91 g/mol. Analog 3: Not reported, but likely comparable.
• Solubility: Sulfone and thiophenyl groups balance lipophilicity and polarity. Analog 1’s methoxy group may enhance water solubility compared to the target compound’s chloro-methylphenoxy .
• Hydrogen Bonding : Crystallographic data for Analog 5 (2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide) revealed N–H···N hydrogen bonding, influencing crystal packing and stability .

Spectroscopic Characterization

• 1H/13C NMR: Key signals for the target compound would include: δ 6.5–7.5 ppm (aromatic protons from phenoxy and thiophenyl groups). δ 3.5–4.5 ppm (methylene protons adjacent to sulfone and acetamide carbonyl). Similar patterns observed in Analog 1 and thiazolidinone derivatives .
• IR : Strong absorption at ~1650–1700 cm⁻¹ (amide C=O) and ~1150 cm⁻¹ (sulfone S=O) .